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Compound of Interest

Compound Name: 5-Ethynyl-1-methyl-1H-imidazole

Cat. No.: B1306616 Get Quote

Technical Guide: Safety and Handling of 5-
Ethynyl-1-methyl-1H-imidazole
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in research

and development. The information compiled is based on available Safety Data Sheets (SDS)

and data for structurally related compounds. The toxicological properties of 5-Ethynyl-1-
methyl-1H-imidazole have not been thoroughly investigated.[1] All handling and safety

procedures should be conducted with caution and in accordance with institutional and

regulatory guidelines.

Introduction
5-Ethynyl-1-methyl-1H-imidazole is a heterocyclic compound with potential applications in

pharmaceutical synthesis and drug development. Its structure, featuring an imidazole core and

an ethynyl group, makes it a versatile building block. However, the presence of the reactive

ethynyl group and the imidazole moiety necessitates a thorough understanding of its potential

hazards and the implementation of strict safety protocols. This guide provides a comprehensive

overview of the available safety data and recommended handling precautions for this

compound.

Chemical and Physical Properties
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A summary of the key physical and chemical properties of 5-Ethynyl-1-methyl-1H-imidazole
is presented in the table below.

Property Value Reference

CAS Number 71759-92-7 [2]

Molecular Formula C₆H₆N₂

Molecular Weight 106.13 g/mol

Appearance Not specified; likely a solid

Boiling Point 116 °C at 25 mmHg

Density 1.045 g/mL at 25 °C

Refractive Index n20/D 1.5490

Flash Point
104.4 °C (219.9 °F) - closed

cup
[2]

Solubility No data available

Hazard Identification and Classification
5-Ethynyl-1-methyl-1H-imidazole is classified as a hazardous substance. The following table

summarizes its hazard classifications according to the Globally Harmonized System (GHS).

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Irritation 2 H315: Causes skin irritation

Serious Eye Damage 1
H318: Causes serious eye

damage

Specific Target Organ Toxicity -

Single Exposure (Respiratory

system)

3
H335: May cause respiratory

irritation
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Signal Word: Danger[2]

Toxicological Information
Specific quantitative toxicological data, such as LD50 (median lethal dose) or LC50 (median

lethal concentration), for 5-Ethynyl-1-methyl-1H-imidazole are not available in the public

domain.[1] The toxicological properties of this specific compound have not been thoroughly

investigated.[1] However, data from structurally related imidazole compounds can provide an

indication of potential hazards.

Compound Route Species LD50 Reference

1-

Methylimidazole
Oral Rat 1130 mg/kg [3]

1-

Methylimidazole
Dermal Rabbit 400 - 600 mg/kg [3]

4-

Methylimidazole
Oral Rat 751 mg/kg [4]

4-

Methylimidazole
Oral Mouse 370 mg/kg [4]

Imidazole Oral Rat 220 - 970 mg/kg [5]

Note: This data is for related compounds and should be used for guidance only. The actual

toxicity of 5-Ethynyl-1-methyl-1H-imidazole may differ.

Based on the available SDS, exposure to 5-Ethynyl-1-methyl-1H-imidazole may cause:

Ingestion: Harmful if swallowed.[2] May cause burns to the digestive tract.[3]

Inhalation: May cause respiratory irritation.[1][2]

Skin Contact: Causes skin irritation.[2] Prolonged or repeated exposure may cause allergic

reactions in sensitive individuals.[1]

Eye Contact: Causes serious eye damage.[2]
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No component of this product at levels greater than or equal to 0.1% is identified as a probable,

possible or confirmed human carcinogen by IARC.[1] Data on reproductive toxicity is not

available.[1]

Handling Precautions and Personal Protective
Equipment (PPE)
Due to the hazardous nature of this compound, strict adherence to safety protocols is

mandatory.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[3]

Ensure that eyewash stations and safety showers are readily accessible.[3]

Personal Protective Equipment (PPE)
PPE Specification

Eye/Face Protection
Wear chemical safety goggles and a face shield.

[3]

Skin Protection
Wear protective gloves (e.g., nitrile rubber) and

a lab coat.

Respiratory Protection

If handling as a powder or if ventilation is

inadequate, use a NIOSH-approved respirator

with an appropriate filter (e.g., N95 for dusts, or

an organic vapor respirator).[1]

General Hygiene
Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.
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First Aid Measures
In case of exposure, follow these first aid procedures and seek immediate medical attention.

Exposure Route First Aid Measures

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person.[1]

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration.[1]

Skin Contact
Immediately wash off with soap and plenty of

water. Remove contaminated clothing.[1]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes.[1]

Always show the Safety Data Sheet to the attending physician.[1]

Accidental Release and Disposal
Accidental Release

Evacuate personnel to a safe area.

Wear appropriate PPE.

Avoid dust formation.[1]

For small spills, sweep up the solid material, avoiding dust generation, and place it in a

suitable, closed container for disposal.[1]

Do not let the product enter drains.[1]

Disposal
Dispose of waste in accordance with local, state, and federal regulations.
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This material may be burned in a chemical incinerator equipped with an afterburner and

scrubber.[1]

Experimental Protocols and Workflows
No specific experimental protocols or signaling pathways involving 5-Ethynyl-1-methyl-1H-
imidazole have been identified in the reviewed literature. It is primarily classified as a

heterocyclic building block for research use.[6] The following sections provide a general

framework for handling and safety assessment.

General Experimental Workflow for Handling Hazardous
Powders
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General Workflow for Handling Hazardous Powders

Preparation

Handling

Cleanup and Disposal

Review SDS

Don Appropriate PPE

Prepare Fume Hood and Equipment

Weigh Compound in Fume Hood

Dissolve in Appropriate Solvent

Decontaminate Glassware and Surfaces

Dispose of Waste Properly

Remove PPE

Click to download full resolution via product page

Caption: A generalized workflow for the safe handling of hazardous chemical powders.
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Logical Workflow for Safety Assessment of a Research
Chemical

Logical Workflow for Safety Assessment

Information Gathering

Hazard Assessment

Control Measures

Obtain and Review SDS

Identify Potential Hazards

Search for Published Data Analyze Structurally Similar Compounds

Evaluate Exposure Risks

Implement Engineering Controls Select Appropriate PPE

Develop Standard Operating Procedure (SOP)

Click to download full resolution via product page

Caption: A logical workflow for assessing the safety of a novel or under-characterized research

chemical.

Conclusion
5-Ethynyl-1-methyl-1H-imidazole is a valuable research chemical that must be handled with

care due to its hazardous properties. While specific toxicological data is limited, the available
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information from Safety Data Sheets and analogous compounds indicates that it is harmful if

swallowed, causes skin irritation, and poses a risk of serious eye damage. Researchers,

scientists, and drug development professionals must employ stringent safety measures,

including the use of appropriate engineering controls and personal protective equipment, to

minimize exposure and ensure a safe working environment. Further toxicological studies are

warranted to fully characterize the safety profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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